Cas no 2679943-61-2 (benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate)

• Product Name: benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate
• CAS No: 2679943-61-2
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 5619577
• PubChem ID: 165943485
• Update Time: 2025-06-08

benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679943-61-2
• benzyl N-[(3R)-1-(dimethylsulfamoyl)piperidin-3-yl]carbamate
• EN300-28297270
• benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate

• Inchi： 1S/C15H23N3O4S/c1-17(2)23(20,21)18-10-6-9-14(11-18)16-15(19)22-12-13-7-4-3-5-8-13/h3-5,7-8,14H,6,9-12H2,1-2H3,(H,16,19)/t14-/m1/s1
• InChI Key： PATYUMYZDHYJGQ-CQSZACIVSA-N
• SMILES： S(N(C)C)(N1CCC[C@H](C1)NC(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 341.14092740g/mol
• Monoisotopic Mass: 341.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 87.3Ų

Additional information on benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate

Introduction to Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate (CAS No. 2679943-61-2)

Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate, a compound with the chemical identifier CAS No. 2679943-61-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a piperidine core and a dimethylsulfamoyl group, contribute to its distinctive chemical and biological properties.

The synthesis and characterization of Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate have been the subject of extensive research in recent years. The stereochemistry of the piperidine ring, specifically the (3R) configuration, plays a crucial role in determining the molecule's biological activity. This stereochemical specificity has been a focal point for medicinal chemists aiming to develop drugs with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential applications in treating various diseases. Carbamates are known for their ability to act as pharmacophores in drug design, offering a balance between lipophilicity and polarizability. The introduction of the benzyl group in Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate further enhances its solubility and bioavailability, making it a promising candidate for further development.

The dimethylsulfamoyl moiety is another key feature of this compound that contributes to its unique properties. This group is known to enhance binding affinity and selectivity, which are critical factors in drug design. The combination of these structural elements makes Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate a versatile molecule with potential applications in multiple therapeutic areas.

Recent studies have highlighted the importance of understanding the molecular interactions between drugs and their targets. Computational methods, such as molecular docking and molecular dynamics simulations, have been increasingly used to predict the binding modes of small molecules like Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate with biological targets. These studies have provided valuable insights into how the compound interacts with its intended receptors, leading to more informed drug design strategies.

The pharmacological profile of Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate has been thoroughly investigated in preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as protein kinase C (PKC) and other targets relevant to neurological disorders.

The development of novel therapeutic agents often involves optimizing existing structures to improve their pharmacokinetic properties. In the case of Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate, modifications have been made to enhance its metabolic stability and reduce potential toxicity. These efforts are crucial for ensuring that the compound can reach its target site effectively and maintain its therapeutic effect over time.

One of the most exciting aspects of Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate is its potential application in treating neurological disorders. The piperidine core is known to interact with neurotransmitter systems, making it a promising scaffold for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease. Recent research has shown that carbamate derivatives can modulate neurotransmitter release and receptor activity, offering a new avenue for therapeutic intervention.

The synthesis of Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries or catalysts has been crucial in achieving the desired stereochemical outcome, particularly for the (3R) configuration of the piperidine ring.

In conclusion, Benzyl N-(3R)-1-(dimethylsulfamoyl)piperidin-3-ylcarbamate represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features, including the presence of a piperidine core and a dimethylsulfamoyl group, contribute to its distinctive chemical and biological properties. Ongoing research continues to explore its pharmacological profile and therapeutic potential, making it a promising candidate for further development.